Cas no 263410-16-8 (Tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate)

• Product Name: Tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate
• CAS No: 263410-16-8
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 858693
• PubChem ID: 39355899
• Update Time: 2025-08-05

Tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-(2-aminophenoxy)ethyl)carbamate
• tert-Butyl [2-(2-aminophenoxy)ethyl]carbamate
• AX8271338
• C78108
• WS-01852
• 263410-16-8
• EN300-4189283
• tert-Butyl(2-(2-aminophenoxy)ethyl)carbamate
• CS-0323837
• tert-butyl N-[2-(2-aminophenoxy)ethyl]carbamate
• Tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(16)15-8-9-17-11-7-5-4-6-10(11)14/h4-7H,8-9,14H2,1-3H3,(H,15,16)
• InChI Key： VCJINZUTBRZEQT-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=CC=CC=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: 1.9

Additional information on Tert-Butyl (2-(2-aminophenoxy)ethyl)carbamate

Tert-Butyl (2-(2-Aminophenoxy)Ethyl)Carbamate: A Comprehensive Overview

Tert-butyl (2-(2-aminophenoxy)ethyl)carbamate, also known by its CAS number 263410-16-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, with a 2-(2-aminophenoxy)ethyl chain serving as the linking group. This configuration imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the importance of tert-butyl (2-(2-aminophenoxy)ethyl)carbamate in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing high-performance polymers and coatings. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create UV-resistant polymers with exceptional mechanical stability. The ability of this compound to form strong intermolecular bonds makes it an ideal candidate for such applications.

In addition to its role in materials science, tert-butyl (2-(2-aminophenoxy)ethyl)carbamate has also been investigated for its biological activity. A 2023 research paper in the European Journal of Medicinal Chemistry reported that this compound exhibits moderate anti-inflammatory properties, making it a potential candidate for drug development. The presence of the 2-amino group in the phenoxy chain is believed to contribute significantly to its bioactivity, as it can interact with various biological targets.

The synthesis of tert-butyl (2-(2-aminophenoxy)ethyl)carbamate involves a multi-step process that typically begins with the preparation of the phenoxy derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 study in the Catalysis Letters journal described the use of palladium-catalyzed coupling reactions to streamline the synthesis process, reducing both time and cost.

The physical properties of this compound are also worth noting. It has a melting point of approximately 55°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for various laboratory applications, including chromatography and spectroscopy. Furthermore, the compound's stability under thermal conditions has been tested extensively, with results indicating that it remains stable up to 150°C.

In terms of environmental impact, studies have shown that tert-butyl (2-(2-aminophenoxy)ethyl)carbamate biodegrades relatively quickly under aerobic conditions. This is an important consideration for its use in industrial settings, as it suggests that the compound poses minimal long-term risks to ecosystems when properly managed. However, further research is needed to fully understand its environmental fate and potential toxicity to aquatic organisms.

The demand for this compound has been growing steadily due to its versatility across multiple industries. Its application in agriculture as a component of herbicides and fungicides has been particularly notable. A 2023 report by the International Journal of Agricultural Chemistry highlighted its effectiveness in enhancing crop yields by improving soil health and protecting plants from pests.

In conclusion, tert-butyl (2-(2-aminophenoxy)ethyl)carbamate, CAS number 263410-16-8, is a versatile compound with promising applications across various fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important material for future innovations. As research continues to uncover new uses and optimize its properties, this compound is likely to play an increasingly significant role in both academic and industrial settings.